2-(3,5-difluorophenyl)-2-methylpropanenitrile
Overview
Description
2-(3,5-Difluorophenyl)-2-methylpropanenitrile, also known as 2-(3,5-Difluorophenyl)-2-methylpropionitrile, or simply 3,5-Difluorophenyl-2-methylpropionitrile, is an organic compound with a wide range of applications in scientific research. The compound has been studied in detail due to its potential as a useful reagent in organic synthesis. It has also been studied as a potential therapeutic agent due to its unique properties and structure.
Scientific Research Applications
3,5-Difluorophenyl-2-(3,5-difluorophenyl)-2-methylpropanenitrilemethylpropionitrile has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers, and as a potential therapeutic agent. It has also been studied as a potential tool for drug delivery, as a potential inhibitor of enzymes, and as a potential inhibitor of protein-protein interactions.
Mechanism of Action
The mechanism of action of 3,5-Difluorophenyl-2-(3,5-difluorophenyl)-2-methylpropanenitrilemethylpropionitrile is not well understood. However, it is believed that the compound binds to certain enzymes and proteins, which results in the inhibition of their activity. Additionally, the compound is thought to interact with certain receptors, which may lead to changes in biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3,5-Difluorophenyl-2-(3,5-difluorophenyl)-2-methylpropanenitrilemethylpropionitrile are not well understood. However, the compound has been shown to inhibit certain enzymes and proteins, which may lead to changes in biochemical and physiological processes. Additionally, the compound has been shown to interact with certain receptors, which may lead to changes in biochemical and physiological processes.
Advantages and Limitations for Lab Experiments
The advantages of using 3,5-Difluorophenyl-2-(3,5-difluorophenyl)-2-methylpropanenitrilemethylpropionitrile in laboratory experiments include its availability, low cost, and ease of synthesis. Additionally, the compound has been shown to have a wide range of applications in scientific research. The main limitation of the compound is that its mechanism of action is not fully understood.
Future Directions
The potential future directions for 3,5-Difluorophenyl-2-(3,5-difluorophenyl)-2-methylpropanenitrilemethylpropionitrile include further research into its mechanism of action and its potential therapeutic applications. Additionally, further research could focus on the optimization of the synthesis process and the development of new synthetic pathways. Additionally, further research could focus on the potential use of the compound as an inhibitor of enzymes and proteins, as well as its potential use as a drug delivery system. Finally, further research could focus on the potential use of the compound as an inhibitor of protein-protein interactions.
Synthesis Methods
3,5-Difluorophenyl-2-(3,5-difluorophenyl)-2-methylpropanenitrilemethylpropionitrile can be synthesized in a two-step process. The first step involves the reaction of 3-fluoro-5-chlorophenyl-2-(3,5-difluorophenyl)-2-methylpropanenitrilemethylpropionitrile with potassium fluoride in acetonitrile to produce 3,5-difluorophenyl-2-(3,5-difluorophenyl)-2-methylpropanenitrilemethylpropionitrile. The second step involves the reaction of 3,5-difluorophenyl-2-(3,5-difluorophenyl)-2-methylpropanenitrilemethylpropionitrile with potassium hydroxide in acetonitrile to produce 3,5-difluorophenyl-2-(3,5-difluorophenyl)-2-methylpropanenitrilemethylpropionitrile and potassium fluoride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3,5-difluorophenyl)-2-methylpropanenitrile involves the reaction of 3,5-difluorobenzyl chloride with 2-methylpropanenitrile in the presence of a base.", "Starting Materials": [ "3,5-difluorobenzyl chloride", "2-methylpropanenitrile", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 3,5-difluorobenzyl chloride to a solution of 2-methylpropanenitrile in a suitable solvent (e.g. dichloromethane)", "Add a base (e.g. sodium hydroxide) to the reaction mixture to initiate the reaction", "Stir the reaction mixture at room temperature for several hours", "Extract the product with a suitable solvent (e.g. ethyl acetate)", "Dry the organic layer over anhydrous sodium sulfate", "Concentrate the solution under reduced pressure to obtain the desired product" ] } | |
CAS RN |
1249436-65-4 |
Molecular Formula |
C10H9F2N |
Molecular Weight |
181.2 |
Purity |
95 |
Origin of Product |
United States |
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